Cas no 2248268-48-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3,4]tetrazolo[1,5-a]pyridine-8-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3,4]tetrazolo[1,5-a]pyridine-8-carboxylate
• CAS No: 2248268-48-4
• MF: C₁₄H₇N₅O₄
• MW: 309.236481904984
• CID: 5963888
• PubChem ID: 165724409
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3,4]tetrazolo[1,5-a]pyridine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3,4]tetrazolo[1,5-a]pyridine-8-carboxylate
• EN300-6515660
• 2248268-48-4

• Inchi： 1S/C14H7N5O4/c20-12-8-4-1-2-5-9(8)13(21)19(12)23-14(22)10-6-3-7-18-11(10)15-16-17-18/h1-7H
• InChI Key： BLUSVCHVRXGJJT-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CN2C1=NN=N2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 309.04980372g/mol
• Monoisotopic Mass: 309.04980372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3,4]tetrazolo[1,5-a]pyridine-8-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3,4]tetrazolo[1,5-a]pyridine-8-carboxylate (CAS: 2248268-48-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds as potential therapeutic agents. Among these, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3,4]tetrazolo[1,5-a]pyridine-8-carboxylate (CAS: 2248268-48-4) has garnered attention due to its unique structural features and promising biological activities. This research brief aims to provide an overview of the latest studies focusing on this compound, its synthesis, mechanisms of action, and potential applications in drug development.

The compound, characterized by its fused tetrazolo-pyridine and isoindole-1,3-dione moieties, exhibits a high degree of structural complexity, which is often associated with diverse pharmacological properties. Recent synthetic efforts have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry approaches to minimize environmental impact. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

In vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3,4]tetrazolo[1,5-a]pyridine-8-carboxylate exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. Specifically, it has shown promising results as an inhibitor of protein kinases and phosphodiesterases, which are critical targets in the treatment of cancer and inflammatory diseases. Molecular docking simulations have further elucidated its binding interactions with these enzymes, providing insights into its mechanism of action.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and bioavailability. Preliminary toxicity assessments indicate a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings suggest that the compound holds potential for further development as a lead candidate in preclinical studies.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3,4]tetrazolo[1,5-a]pyridine-8-carboxylate represents a promising scaffold for the development of novel therapeutics. Its unique structural features, combined with its potent biological activity, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in disease-specific models to fully realize its therapeutic potential.